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Compound of Interest

Compound Name: C16-Ceramide-d9
Cat. No.: B15552550
Get Quote

For researchers, scientists, and professionals in drug development, precision in molecular
identity is paramount. The term "C16-Ceramide-d9" can refer to several deuterated forms of
C16-Ceramide, each with a distinct molecular weight and formula. This guide clarifies the
properties of two common variants and provides a foundation for further investigation into their
roles in complex biological systems.

Molecular Specifications of C16-Ceramide Variants

The incorporation of nine deuterium atoms into the C16-Ceramide structure results in specific
isotopic labeling that is invaluable for mass spectrometry-based lipidomics and metabolic flux
analysis. The precise molecular weight and formula are critical for accurate quantification and
identification. Below is a comparative summary of the key molecular data for two common
deuterated C16-Ceramides, alongside their non-deuterated counterpart.
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Compound Name Molecular Formula Formula Weight ( g/mol )

C16 dihydro Ceramide-d9

C34He0DsNO3[1][2] 549.0[1]
(d18:0/16:0-d9)
C16 Globotriaosylceramide-d9

Cs2HssDaNO135[3] 1033.4[3][4]
(d18:1/16:0-d9)
C16 Ceramide (non-

C34He7NO3[5][6] 537.9[5][6]

deuterated)

Understanding the Context: The Importance of
Specificity

The distinct molecular structures of C16 dihydro Ceramide-d9 and C16 Globotriaosylceramide-
d9 imply different biological precursors, metabolic pathways, and cellular functions.

e C16 dihydro Ceramide is a precursor in the de novo synthesis of C16 ceramide and is
considered biologically inactive on its own.[1] However, it can inhibit the channel-forming
activity of C16 ceramide in mitochondrial membranes.[1]

o C16 Globotriaosylceramide is a glycosphingolipid, playing roles in cellular recognition and
signaling. It is notably a receptor for Shiga toxin and is implicated in Fabry disease.

Given these differences, detailed information regarding signaling pathways and experimental
protocols is highly dependent on the specific C16-Ceramide-d9 variant of interest. Further
clarification on the precise molecule is necessary to provide relevant and accurate
experimental methodologies and pathway diagrams.

Upon specification of the C16-Ceramide-d9 variant, a comprehensive guide can be developed,
including:

» Detailed Signaling Pathways: Visual representations of the metabolic and signaling cascades
involving the specified ceramide.

o Experimental Protocols: Step-by-step methodologies for the use of the deuterated standard
in techniques such as LC-MS/MS for lipid quantification.
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o Logical Workflows: Diagrams illustrating the experimental design for studies investigating the
role of the specific ceramide in biological processes.

Future Directions: A Call for Clarity

To proceed with a more in-depth technical guide that includes signaling pathways and
experimental protocols, researchers are encouraged to identify the specific C16-Ceramide-d9
variant relevant to their work. This will enable the provision of targeted and actionable
information to advance their research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]
e 2. calpaclab.com [calpaclab.com]
e 3. caymanchem.com [caymanchem.com]

e 4. C16 Globotriaosylceramide-d9 (d18:1/16:0-d9) | C52H97NO18 | CID 163335290 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 5. Cl16-Ceramide | C34H67NO3 | CID 5283564 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 6. caymanchem.com [caymanchem.com]

¢ To cite this document: BenchChem. [Navigating the Nuances of C16-Ceramide-d9: A
Technical Primer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552550/docs#navigating-the-nuances-of-c16-
ceramide-d9-a-technical-primer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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